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Compound of Interest

Compound Name: Hpk1-IN-19

Cat. No.: B15144517 Get Quote

Technical Support Center: Hpk1-IN-19
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the hematopoietic progenitor kinase 1 (HPK1) inhibitor, Hpk1-IN-19,

with a focus on its hygroscopic properties. Adherence to these guidelines is critical for ensuring

experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is Hpk1-IN-19 and why is it used in research?

A1: Hpk1-IN-19 is a small molecule inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1).[1]

[2][3] HPK1 is a serine/threonine kinase that acts as a negative regulator of T-cell and B-cell

receptor signaling, thereby dampening immune responses.[4][5][6][7] By inhibiting HPK1,

compounds like Hpk1-IN-19 can enhance T-cell activation and cytokine production, making it a

promising target for cancer immunotherapy research.[5][8][9]

Q2: What does it mean for Hpk1-IN-19 to be hygroscopic?

A2: A hygroscopic substance readily absorbs moisture from the atmosphere.[10][11][12] For

Hpk1-IN-19, which is typically a dry powder, this means it can attract and hold water molecules

from the air, potentially leading to physical and chemical changes.[11]

Q3: What are the consequences of improper handling of hygroscopic Hpk1-IN-19?
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A3: Improper handling can lead to several experimental issues:

Inaccurate Weighing: The absorbed water adds to the measured weight, leading to the

preparation of stock solutions with a lower-than-intended concentration.

Physical Changes: The powder may clump, become gummy, or even fully dissolve into a

paste, making it difficult to handle and aliquot.[11]

Altered Solubility: The presence of water can impact the compound's solubility in organic

solvents like DMSO.[1]

Chemical Degradation: Long-term exposure to moisture could potentially lead to hydrolysis

or degradation of the compound, affecting its potency and stability.

Q4: How should I store Hpk1-IN-19 powder?

A4: Hpk1-IN-19 powder should be stored in a tightly sealed container at -20°C for up to three

years or at 4°C for up to two years.[2] To mitigate moisture absorption, it is highly

recommended to store the vial inside a desiccator containing a drying agent (e.g., silica gel).

[12][13]

Q5: How should I store Hpk1-IN-19 in solution?

A5: Once dissolved, stock solutions of Hpk1-IN-19 should be stored at -80°C for up to six

months or at -20°C for one month.[1][14] It is best practice to aliquot the stock solution into

single-use volumes to avoid repeated freeze-thaw cycles and minimize exposure to

atmospheric moisture upon opening.
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Issue Probable Cause Recommended Solution

Difficulty Dissolving Powder

The compound has absorbed

moisture, or the solvent itself

contains water. Hygroscopic

DMSO can significantly impact

solubility.[1]

Use fresh, newly opened,

anhydrous-grade DMSO for

preparing stock solutions.[1] If

solubility issues persist, gentle

warming and/or sonication can

be used to aid dissolution.[1]

Inconsistent Experimental

Results

The actual concentration of the

stock solution is lower than

calculated due to weighing

water along with the

compound.

Follow the "Protocol for

Weighing a Hygroscopic

Compound" below. Consider

preparing a stock solution from

an entire vial of the compound

to establish a more accurate

concentration, which can then

be confirmed by analytical

methods if necessary.[13]

Compound Appears Clumpy or

Pasty

The compound has been

exposed to ambient air for an

extended period, leading to

significant moisture absorption.

[11]

Minimize exposure time to air

during handling.[10][11] If

clumping is minor, you may be

able to break it up with a

spatula, but be aware that the

material's properties may be

compromised.[10] For critical

experiments, using a fresh,

unopened vial is

recommended.

Precipitation in Stock Solution

During Storage

The solution may be

supersaturated, or the

compound's stability in the

chosen solvent is limited over

time, even at low

temperatures.

If precipitation occurs, attempt

to redissolve by warming and

sonicating the vial before use.

[1] When preparing solutions,

ensure the final concentration

does not exceed the known

solubility limits. Consider using

alternative solvent systems if

available.[1]
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Compound Data and Storage Summary
Parameter Value

Molecular Formula C27H32N7O2P[2][15]

Molecular Weight 517.56 g/mol [2]

CAS Number 2227609-33-6[2]

Appearance Light yellow to yellow solid[14]

Solubility (in vitro)
100 mg/mL (193.21 mM) in newly opened

DMSO (requires sonication)[1]

Powder Storage -20°C (3 years) or 4°C (2 years)[2][14]

Solution Storage
-80°C (6 months) or -20°C (1 month) in a

suitable solvent[1][14]

Experimental Protocols
Protocol 1: Accurate Weighing of Hygroscopic Hpk1-IN-
19

Preparation: Place the sealed vial of Hpk1-IN-19 and all necessary tools (spatula, weigh

boat/paper) inside a desiccator and allow them to equilibrate to room temperature for at least

30-60 minutes. This prevents condensation from forming on the cold vial.

Environment: If available, perform all manipulations inside a glove box with a controlled low-

humidity atmosphere. If not available, work quickly in an area with the lowest possible

ambient humidity.

Weighing:

Tare the analytical balance with the empty, closed weighing vessel (e.g., a microcentrifuge

tube).

Quickly open the Hpk1-IN-19 vial, transfer the desired amount of powder to the tared

vessel, and immediately close both the weighing vessel and the stock vial.
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Record the final weight.

Post-Weighing: Promptly add the appropriate solvent to the weighed compound to prepare

the stock solution. Tightly reseal the stock vial of Hpk1-IN-19, wrap the cap with parafilm for

an extra seal, and return it to the desiccator for storage at the recommended temperature.

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO

Solvent Preparation: Use a new, sealed bottle of anhydrous or molecular biology grade

DMSO to minimize water content.

Calculation: Based on the desired volume and a concentration of 10 mM (10 mmol/L),

calculate the required mass of Hpk1-IN-19 using its molecular weight (517.56 g/mol ).

Mass (mg) = 10 mM * Volume (L) * 517.56 g/mol

Weighing: Accurately weigh the calculated mass of Hpk1-IN-19 following Protocol 1.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vessel containing the

weighed powder.

Solubilization: Vortex the solution thoroughly. If needed, place the vial in an ultrasonic water

bath for several minutes to ensure complete dissolution.[1]

Storage: Aliquot the stock solution into single-use volumes in tightly sealed tubes. Store

immediately at -20°C or -80°C.

Visualizations
HPK1 Signaling Pathway
Hematopoietic Progenitor Kinase 1 (HPK1) is a negative regulator of T-cell activation. Upon T-

cell receptor (TCR) engagement, HPK1 is recruited and activated. It then phosphorylates the

adaptor protein SLP-76, leading to the destabilization of the TCR signaling complex and

subsequent dampening of the downstream immune response.[5][6][16] Inhibition of HPK1,

therefore, enhances T-cell function.
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Caption: HPK1 negatively regulates TCR signaling, a process blocked by Hpk1-IN-19.

Experimental Workflow
The following workflow outlines the critical steps for handling hygroscopic Hpk1-IN-19, from

receiving the compound to preparing it for experimental use. Following this process minimizes

moisture exposure and ensures the integrity of the compound.
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Caption: Workflow for handling hygroscopic compounds like Hpk1-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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